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Compound of Interest

Compound Name: S07-1066

Cat. No.: B10861593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the discovery and chemical

properties of S07-1066, a novel bioactive compound with significant potential in the fields of

antimicrobial and antioxidant therapies. The information presented herein is a synthesis of

available scientific literature, intended to provide a foundational understanding for research and

development professionals.

Discovery and Origin
S07-1066 is a natural product identified from the bacterium Bacillus subtilis strain B38. Its

discovery was the result of screening for novel compounds with antimicrobial properties.

Subsequent research has focused on its isolation, purification, and characterization to elucidate

its chemical nature and biological activities.

Chemical Properties
Initial characterization of S07-1066 has revealed a compound with a cyclic peptide structure.[1]

Mass spectrometry analysis has determined its molecular mass to be 905.6 Da.[1] A key

feature of S07-1066 is its remarkable stability under a range of harsh conditions, making it a

promising candidate for various applications.

Table 1: Physicochemical Stability of S07-1066[1]
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Parameter Condition Result

Thermal Stability Up to 100°C Activity Preserved

pH Stability pH 3 to 10 Activity Preserved

Enzymatic Stability Treatment with proteases Activity Preserved

Biological Activity
S07-1066 exhibits a dual mechanism of action, functioning as both a potent antibacterial agent

and an effective antioxidant.

Antibacterial Activity
The compound has demonstrated a bactericidal effect against several significant food-spoilage

and pathogenic bacteria.[1] Notably, it is effective against both Gram-positive and Gram-

negative bacteria.

Table 2: Antibacterial Spectrum and Efficacy of S07-1066[1]

Target Organism Type
Minimum Lethal
Concentration (µg/mL)

Listeria monocytogenes Food-borne pathogen 62.5

Enterococcus faecalis Food-spoilage bacteria 62.5

Salmonella enteritidis Food-borne pathogen 31.25

An important aspect of its biological profile is the lack of cytotoxic effects against human

erythrocytes, suggesting a favorable safety profile.[1]

Antioxidant Activity
In addition to its antimicrobial properties, S07-1066 displays significant antioxidant capabilities.

This is attributed to two distinct mechanisms: iron chelation and free radical scavenging.

Table 3: Antioxidant Activity of S07-1066[1]
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Activity Metric Value (µg/mL)

Fe2+-chelating activity EC50 9.76

DPPH radical scavenging IC50 65

Experimental Protocols
The following outlines the key experimental methodologies employed in the characterization of

S07-1066.

Purification of S07-1066
The purification of S07-1066 to homogeneity was achieved through a multi-step

chromatography process.
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Caption: Purification workflow for S07-1066.
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Determination of Antibacterial Activity
The bactericidal effect of S07-1066 was quantified by determining the minimum lethal

concentration (MLC) against target bacterial strains. This was likely performed using a broth

microdilution method followed by plating on agar to assess viability.

Assessment of Antioxidant Activity
Fe2+-Chelating Activity: The ability of S07-1066 to chelate ferrous iron was measured, with

the EC50 value representing the concentration at which 50% of the iron is chelated.

DPPH Radical Scavenging Activity: The 1,1-diphenyl-2-picrylhydrazyl (DPPH) assay was

used to determine the free radical scavenging capacity of the compound. The IC50 value

indicates the concentration required to scavenge 50% of the DPPH radicals.

Signaling Pathways and Mechanism of Action
The precise molecular mechanisms and signaling pathways through which S07-1066 exerts its

antibacterial and antioxidant effects are yet to be fully elucidated. However, based on its

properties, a hypothetical model can be proposed.

Proposed Mechanism of Action
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Caption: Hypothetical mechanism of S07-1066 action.

Future Directions
The promising profile of S07-1066 warrants further investigation. Key areas for future research

include:

Structural Elucidation: Complete determination of the chemical structure of S07-1066.

Mechanism of Action Studies: In-depth investigation into the molecular targets and pathways

responsible for its biological activities.

In Vivo Efficacy and Safety: Evaluation of the compound's performance and safety in animal

models.

Synthesis and Analogue Development: Development of a synthetic route to S07-1066 and

the creation of analogues to explore structure-activity relationships.

The unique combination of potent antimicrobial activity, significant antioxidant properties, and

high stability makes S07-1066 a compelling candidate for further development in the

pharmaceutical and food preservation industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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